Cas no 6414-42-2 (9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl-)

9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl- structure
6414-42-2 structure
Product Name:9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl-
CAS No:6414-42-2
MF:C18H16O5
MW:312.316645622253
CID:424889
PubChem ID:7330510
Update Time:2025-04-19

9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl-
    • 1,3,8-trimethoxy-6-methylanthracene-9,10-dione
    • SCHEMBL9878243
    • 1,3,8-trimethoxy-6-methyl-9,10-anthraquinone
    • CHEMBL428867
    • 6414-42-2
    • DTXSID40428542
    • Inchi: 1S/C18H16O5/c1-9-5-11-15(13(6-9)22-3)18(20)16-12(17(11)19)7-10(21-2)8-14(16)23-4/h5-8H,1-4H3
    • InChI Key: HICKZJMJOXACIR-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=CC2C(C3C=C(C=C(C=3C(C=21)=O)OC)OC)=O

Computed Properties

  • Exact Mass: 312.09978
  • Monoisotopic Mass: 312.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.